Cas no 1257083-94-5 (Heronamide C)

• Product Name: Heronamide C
• CAS No: 1257083-94-5
• MF: C₂₉H₃₉NO₃
• MW: 449.624868631363
• CID: 1066786
• PubChem ID: 49794660
• Update Time: 2025-04-20

Heronamide C Chemical and Physical Properties

Names and Identifiers

• (3E,5E,7E,9R,10S,11Z,13E,15E,17E,20R)-9,10-Dihydroxy-7,15-dimethy l-20-[(2E,4E)-2,4-octadien-1-yl]azacycloicosa-3,5,7,11,13,15,17-h eptaen-2-one
• Heronamide C
• CID 75295583
• 9,10-Dihydroxy-7,15-dimethyl-20-octa-2,4-dienyl-1-azacycloicosa-3,5,7,11,13,15,17-heptaen-2-one
• 1257083-94-5
• CHEBI:199780
• (3E,5E,7E,9R,10S,11Z,13E,15E,17E,20R)-9,10-dihydroxy-7,15-dimethyl-20-[(2E,4E)-octa-2,4-dienyl]-1-azacycloicosa-3,5,7,11,13,15,17-heptaen-2-one

• Inchi： 1S/C29H39NO3/c1-4-5-6-7-8-9-19-26-20-13-10-16-24(2)17-11-14-21-27(31)28(32)23-25(3)18-12-15-22-29(33)30-26/h6-18,21-23,26-28,31-32H,4-5,19-20H2,1-3H3,(H,30,33)
• InChI Key： QUZNSWBEDCHESP-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CC(C)=CC(C(C=CC=CC(C)=CC=CCC(CC=CC=CCCC)N1)O)O

Computed Properties

• Exact Mass: 449.29299411g/mol
• Monoisotopic Mass: 449.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Cyclic carboximidic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids Cyclic carboximidic acids